Cas no 941949-36-6 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide
• CAS No: 941949-36-6
• MF: C₂₀H₂₁N₃O₆
• MW: 399.397245168686
• CID: 5513195
• Update Time: 2025-06-08

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide

• Inchi： 1S/C20H21N3O6/c1-12(24)22-8-4-5-13-9-14(6-7-16(13)22)21-20(25)15-10-18(28-2)19(29-3)11-17(15)23(26)27/h6-7,9-11H,4-5,8H2,1-3H3,(H,21,25)
• InChI Key： SULHFAUJXLBNPB-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C)=O)(=O)C1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide

Professional Introduction to N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide (CAS No. 941949-36-6)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide, identified by its CAS number 941949-36-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide is characterized by a fused heterocyclic system consisting of a quinoline ring modified with an acetyl group at the 1-position and a benzamide moiety linked to the 6-position of the quinoline core. The presence of the 4,5-dimethoxy and 2-nitro substituents on the benzamide component introduces unique electronic and steric properties that are likely to influence its interactions with biological targets.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in various pharmacological contexts. Quinoline-based compounds have been explored for their potential as antimalarial agents, anticancer drugs, and antimicrobial agents. The specific modification of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide, particularly the introduction of the acetyl group and the nitro-substituted dimethoxybenzamide moiety, suggests that this compound may possess unique pharmacological profiles that differentiate it from other quinoline derivatives.

The synthesis of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the tetrahydroquinoline core through cyclization reactions followed by functionalization at the 6-position with the benzamide group. The introduction of the 4,5-dimethoxy and 2-nitro substituents requires careful consideration to avoid unwanted side reactions that could compromise the integrity of the final product.

The pharmacological evaluation of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide has revealed several intriguing properties. Preliminary in vitro studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, suggesting potential as an anticancer agent. Additionally, its interaction with enzymes and receptors involved in inflammatory pathways has been explored, revealing possible applications in anti-inflammatory therapies.

The structural features of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4,5-dimethoxy-2-nitrobenzamide, particularly the presence of the acetyl group and the nitro-substituted dimethoxybenzamide moiety, make it an attractive candidate for further investigation. These modifications are known to enhance binding affinity and selectivity towards biological targets, which is crucial for developing effective pharmaceuticals. The compound's ability to modulate enzyme activity and receptor interactions opens up possibilities for its use in treating a variety of diseases.

In conclusion，N-(1-acetyl-1，2，3，4-tetrahydroquinolin—6—yl)—(45—dimethoxy—2—nitrobenzamide) (CAS No. 941949—36—6) is a promising compound with significant potential in pharmaceutical applications。 Its unique structural features and demonstrated biological activities make it a valuable subject for further research。 As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in drug discovery and development。